Cas no 859776-61-7 (1-bromo-4-[(4-methylphenyl)methoxy]benzene)

• Product Name: 1-bromo-4-[(4-methylphenyl)methoxy]benzene
• CAS No: 859776-61-7
• MF: C₁₄H₁₃BrO
• MW: 277.156423330307
• MDL: MFCD07782692
• CID: 5232646
• Update Time: 2026-03-07

1-bromo-4-[(4-methylphenyl)methoxy]benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-[(4-methylphenyl)methoxy]benzene

• MDL： MFCD07782692
• Inchi： 1S/C14H13BrO/c1-11-2-4-12(5-3-11)10-16-14-8-6-13(15)7-9-14/h2-9H,10H2,1H3
• InChI Key： XQAVCANWRFIFRM-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(OCC2=CC=C(C)C=C2)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on 1-bromo-4-[(4-methylphenyl)methoxy]benzene

Professional Introduction to 1-bromo-4-[(4-methylphenyl)methoxy]benzene (CAS No. 859776-61-7)

1-bromo-4-[(4-methylphenyl)methoxy]benzene, a compound with the chemical identifier CAS No. 859776-61-7, is a significant molecule in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of aryl bromides and is characterized by its bromine substituent and methoxy group attached to a benzene ring, which is further substituted with a 4-methylphenyl moiety. The unique structural features of this compound make it a valuable intermediate in the synthesis of various pharmacologically active agents, particularly in the development of novel therapeutic agents targeting central nervous system disorders, inflammatory diseases, and other metabolic conditions.

The synthesis of 1-bromo-4-[(4-methylphenyl)methoxy]benzene involves a series of well-established organic reactions, including bromination and methoxylation processes. The bromination step typically employs reagents such as N-bromosuccinimide (NBS) or molecular bromine (Br₂) in the presence of a suitable solvent like carbon tetrachloride (CCl₄) or dichloromethane (DCM). This step is crucial as it introduces the bromine atom at the desired position on the benzene ring. Subsequently, the methoxylation process is carried out using sodium methoxide (NaOCH₃) or methyl iodide (CH₃I) in an alkaline medium, which selectively introduces the methoxy group at the para position relative to the bromine substituent.

The structural motif of 1-bromo-4-[(4-methylphenyl)methoxy]benzene makes it a versatile building block for medicinal chemists. The presence of both a bromine atom and a methoxy group provides multiple sites for further functionalization, allowing for the construction of more complex molecules through cross-coupling reactions such as Suzuki-Miyaura coupling, Buchwald-Hartwig coupling, or Stille coupling. These reactions are widely used in drug discovery to introduce various functional groups into aromatic rings, thereby modulating the pharmacological properties of the resulting compounds.

In recent years, there has been growing interest in developing novel therapeutic agents that target central nervous system (CNS) disorders. The structural features of 1-bromo-4-[(4-methylphenyl)methoxy]benzene make it a promising candidate for further derivatization into potential CNS-active compounds. For instance, studies have shown that aryl bromides containing methoxy and methyl substituents can exhibit inhibitory effects on certain enzymes involved in neurotransmitter metabolism. These findings have prompted researchers to explore derivatives of this compound as potential treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

Another area where 1-bromo-4-[(4-methylphenyl)methoxy]benzene has shown promise is in the development of anti-inflammatory agents. Inflammatory processes are implicated in a wide range of diseases, including autoimmune disorders, chronic pain syndromes, and cardiovascular diseases. The ability to modify the structure of this compound allows for the exploration of different pharmacophores that can interact with inflammatory pathways. Preliminary studies have indicated that certain derivatives of this compound can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX), thereby reducing inflammation and associated symptoms.

The synthesis and application of 1-bromo-4-[(4-methylphenyl)methoxy]benzene also highlight its importance in metabolic disease research. Metabolic disorders such as obesity, diabetes, and hyperlipidemia are major health concerns globally. By leveraging the structural flexibility of this compound, researchers can develop molecules that target metabolic pathways involved in these conditions. For example, derivatives of this compound have been investigated for their potential to modulate glucose metabolism and lipid homeostasis, offering new avenues for therapeutic intervention.

The role of computational chemistry and molecular modeling has been instrumental in understanding the pharmacological properties of 1-bromo-4-[(4-methylphenyl)methoxy]benzene and its derivatives. Advanced computational techniques allow researchers to predict binding affinities, metabolic stability, and other key pharmacokinetic parameters before conducting expensive experimental trials. This approach not only accelerates drug discovery but also reduces costs associated with traditional high-throughput screening methods. By integrating experimental data with computational insights, scientists can design more effective and targeted therapeutic agents.

The future prospects for 1-bromo-4-[(4-methylphenyl)methoxy]benzene are promising as new methodologies continue to emerge in synthetic chemistry and drug discovery. Advances in flow chemistry and continuous manufacturing processes have made it possible to synthesize complex molecules more efficiently and sustainably. Additionally, innovations in biocatalysis have opened up new possibilities for modifying this compound using enzymatic reactions, which can offer higher selectivity and yield compared to traditional chemical methods.

In conclusion, 1-bromo-4-[(4-methylphenyl)methoxy]benzene (CAS No. 859776-61-7) is a versatile intermediate with significant applications in pharmaceutical chemistry and medicinal chemistry. Its unique structural features make it a valuable building block for synthesizing novel therapeutic agents targeting CNS disorders, inflammatory diseases, metabolic conditions, and other health challenges. As research continues to evolve, this compound will undoubtedly play an important role in the development of next-generation pharmaceuticals.